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Compound of Interest

Compound Name: Afloqualone

Cat. No.: B1666628

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Afloqualone, a quinazolinone family GABAergic drug. Researchers,
scientists, and drug development professionals are advised to adhere to these procedures to
ensure safety and compliance with environmental regulations. Afloqualone is classified as a
toxic solid, and its disposal is regulated under hazardous waste protocols.

Hazard Identification and Classification

Afloqualone is categorized as a hazardous substance. The following table summarizes its key
identifiers and hazard information.
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Parameter Value Reference

6-amino-2-(fluoromethyl)-3-(2-
Chemical Name methylphenyl)-4(3H)- [1]

quinazolinone

CAS Number 56287-74-2 [1]
UN Number UN2811 [1]
Hazard Class 6.1 (Toxic Solids) [2]

H301 (Toxic if swallowed),
H315 (Causes skin irritation),

GHS Hazard Statements H319 (Causes serious eye [1]
irritation), H335 (May cause

respiratory irritation)

Personal Protective Equipment (PPE)

Before handling Afloqualone for disposal, all personnel must be equipped with the following
personal protective equipment:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side shields or chemical safety goggles.

Respiratory Protection: A NIOSH-approved respirator is recommended if there is a risk of
dust generation.

Lab Coat: A standard laboratory coat should be worn to prevent skin contact.

Step-by-Step Disposal Protocol

The disposal of Afloqualone must be handled by a licensed hazardous waste disposal
company. Under no circumstances should Afloqualone be disposed of in regular laboratory
trash or flushed down the drain. Improper disposal can lead to environmental contamination
and legal liabilities.

Experimental Protocol for Waste Segregation and Storage:
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Waste Identification: All waste containing Afloqualone, including pure substance,
contaminated labware (e.g., vials, spatulas, weighing paper), and contaminated PPE, must
be treated as hazardous waste.

Container Selection: Use a dedicated, leak-proof, and clearly labeled hazardous waste
container. The container must be compatible with organic solids.

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full
chemical name "Afloqualone," and the corresponding hazard pictograms (skull and
crossbones).

Segregation: Do not mix Afloqualone waste with other waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) department.

Storage: Store the sealed waste container in a designated, secure, and well-ventilated
satellite accumulation area away from incompatible materials.

Disposal Request: Once the container is full or ready for disposal, contact your institution's
EHS department or a contracted hazardous waste disposal service to arrange for pickup and
proper disposal, which will likely involve incineration at a permitted facility.

Emergency Procedures

In the event of a spill or accidental exposure to Afloqualone, follow these procedures:
e Spill:

o Evacuate the immediate area.

o Wear appropriate PPE before attempting to clean the spill.

o Carefully sweep up the solid material, avoiding dust generation.

o Place the spilled material and all contaminated cleaning materials into a labeled
hazardous waste container.

o Ventilate the area and wash the spill site with a suitable cleaning agent.
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o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.

 Ingestion: Seek immediate medical attention. Do not induce vomiting.

Regulatory Framework

The disposal of Afloqualone is governed by the Resource Conservation and Recovery Act
(RCRA) in the United States, which outlines the management of hazardous wastes. It is
imperative that all disposal activities comply with federal, state, and local regulations.

Visual Aid: Aflogualone Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Afloqualone.
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Caption: Logical workflow for the safe disposal of Afloqualone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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